Cas no 2169013-53-8 (tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate
• CAS No: 2169013-53-8
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 6186102
• PubChem ID: 165565117
• Update Time: 2025-06-08

tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate
• 2169013-53-8
• tert-butyl N-[3-(chlorosulfonyl)propyl]-N-ethylcarbamate
• EN300-1577740

• Inchi： 1S/C10H20ClNO4S/c1-5-12(7-6-8-17(11,14)15)9(13)16-10(2,3)4/h5-8H2,1-4H3
• InChI Key： LLFFHBVPMDMOKF-UHFFFAOYSA-N
• SMILES： ClS(CCCN(C(=O)OC(C)(C)C)CC)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate

Professional Introduction to Compound with CAS No. 2169013-53-8 and Product Name: Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate

The compound with the CAS number 2169013-53-8 and the product name Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical studies. The molecular structure of this compound includes a tert-butyl group, a chlorosulfonyl-substituted propyl chain, and an ethylcarbamate moiety, each contributing to its distinct chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives due to their versatile biological activities. The Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate is no exception, as it exhibits promising characteristics that make it a valuable candidate for further investigation. The presence of the chlorosulfonyl group enhances the compound's reactivity, allowing for various functional modifications that can be exploited in synthetic chemistry. This feature is particularly useful in the design of targeted drug molecules, where precise structural modifications are crucial for achieving desired pharmacological effects.

The tert-butyl group in the molecular structure provides stability to the compound, making it more resistant to degradation under various conditions. This stability is essential for maintaining the integrity of the compound during storage and transportation, which is critical for both laboratory research and industrial applications. Additionally, the ethylcarbamate moiety contributes to the compound's solubility in both polar and non-polar solvents, broadening its applicability in different chemical environments.

Recent studies have highlighted the importance of carbamate-based compounds in the development of novel therapeutic agents. The Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate has been investigated for its potential role in modulating biological pathways associated with inflammation, pain management, and neurodegenerative diseases. Preliminary research suggests that this compound may interact with specific enzymes and receptors, leading to therapeutic effects that could be beneficial in treating a range of medical conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chlorosulfonyl group is a critical step in the synthesis, as it dictates many of the compound's reactivity characteristics. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve the desired structural configuration. These methods are essential for producing a compound with minimal impurities, which is crucial for biological testing and clinical trials.

In terms of applications, the Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate shows promise in both academic research and industrial settings. In academic laboratories, it serves as a valuable tool for studying enzyme mechanisms and developing new drug candidates. In industrial settings, it can be used as an intermediate in the production of more complex pharmaceuticals. The versatility of this compound makes it an attractive option for researchers and chemists working on innovative drug solutions.

The safety profile of this compound is another important consideration. While it does not fall under any hazardous or restricted categories, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. As with any chemical substance, thorough understanding of its properties and potential hazards is essential before conducting experiments or scaling up production.

Future research directions for the Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate include exploring its interactions with biological targets at a molecular level. Advanced spectroscopic techniques and computational modeling can provide insights into how this compound interacts with enzymes and receptors, which could lead to more effective drug design strategies. Additionally, investigating its pharmacokinetic properties will be crucial for understanding how it behaves within living systems, providing valuable data for potential clinical applications.

The impact of this compound on drug development cannot be overstated. By providing researchers with a versatile tool for chemical synthesis and biological investigation, it opens up new avenues for discovering treatments for various diseases. The combination of its structural features—such as the tert-butyl group, chlorosulfonyl-substituted propyl chain, and ethylcarbamate moiety—makes it a unique candidate for further exploration.

In conclusion, the compound with CAS No. 2169013-53-8 and product name Tert-butyl N-3-(chlorosulfonyl)propyl-N-ethylcarbamate represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset for both academic research and industrial applications. As further studies continue to uncover its potential benefits, this compound is poised to play an important role in shaping future advancements in drug development.